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Compound of Interest

Compound Name: 2-Methyltetrahydropyran

Cat. No.: B156201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methyltetrahydropyran (CAS No: 10141-72-7), a cyclic ether utilized as a solvent in organic

synthesis. The information is curated for professionals in research, scientific, and drug

development fields, with a focus on quantitative data, experimental reproducibility, and clear

visualization of related chemical processes.

Core Physical and Chemical Properties
2-Methyltetrahydropyran is a colorless liquid with a faint, ether-like, sweet odor.[1] Its

fundamental properties are summarized below, providing a baseline for its application in

experimental settings.
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Physical Property Value Conditions / Notes Source

Molecular Formula C₆H₁₂O [1][2]

Molecular Weight 100.16 g/mol [2]

Density 0.852 g/cm³ [2]

0.868 g/cm³ @ 11 °C

Boiling Point 101-103 °C @ 758 Torr [1]

107.3 °C @ 760 mmHg [2]

Melting Point Not Available

Refractive Index 1.414 [2]

Vapor Pressure 31.8 mmHg @ 25 °C [2]

LogP 1.575
Octanol/Water

Partition Coefficient
[2][3]

Appearance Colorless Liquid

Experimental Protocols for Property Determination
The following sections detail standardized methodologies for the experimental determination of

the key physical properties of liquid organic compounds like 2-Methyltetrahydropyran.

Determination of Boiling Point via Simple Distillation
The boiling point is a critical indicator of a liquid's purity and is determined as the temperature

at which its vapor pressure equals the surrounding atmospheric pressure.[4]

Apparatus:

Round-bottom flask

Heating mantle

Distillation head (still head)
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Thermometer with adapter

Condenser

Receiving flask

Boiling chips

Clamps and stands

Procedure:

Assembly: Construct a simple distillation apparatus as shown in the workflow diagram below.

Ensure all joints are securely clamped.[4]

Sample Preparation: Add a measured volume of 2-Methyltetrahydropyran and a few boiling

chips to the round-bottom flask to ensure smooth boiling.

Heating: Begin gently heating the flask with the heating mantle.

Equilibration: Observe the vapor rising and condensing. The thermometer bulb must be

positioned just below the side arm of the distillation head to accurately measure the

temperature of the vapor entering the condenser.[4]

Measurement: The boiling point is the stable temperature reading on the thermometer

observed during a steady distillation rate (i.e., when condensate is consistently forming and

dripping into the receiving flask).[4]

Recording: Record the temperature range from the first drop collected to the last, along with

the atmospheric pressure.

Apparatus Setup
Distillation Procedure

Add 2-MTHP &
Boiling Chips to Flask

Assemble Distillation
Apparatus

Position Thermometer
Correctly Apply Gentle Heat

 Start
Heating Observe Vapor Rise

& Condensation
Record Stable

Temperature Reading
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Click to download full resolution via product page

Workflow for Boiling Point Determination by Simple Distillation.

Determination of Density
Density, the mass per unit volume, is a fundamental physical property.[5]

Apparatus:

Analytical balance (accurate to ±0.001 g)

Volumetric flask or pycnometer (e.g., 10 mL)

Temperature-controlled water bath or thermometer

Procedure:

Measure Mass of Empty Flask: Accurately weigh a clean, dry volumetric flask or pycnometer.

Fill with Sample: Fill the flask with 2-Methyltetrahydropyran precisely to the calibration

mark. Ensure the exterior of the flask is dry.

Equilibrate Temperature: Place the filled flask in a water bath to bring the sample to a

specific temperature (e.g., 20 °C), as density is temperature-dependent.

Measure Mass of Filled Flask: Reweigh the flask containing the sample.

Calculation:

Mass of sample = (Mass of filled flask) - (Mass of empty flask)

Density = Mass of sample / Volume of flask

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a highly

sensitive property related to purity.

Apparatus:
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Abbe refractometer

Constant temperature water circulator

Dropper

Solvent for cleaning (e.g., ethanol or isopropanol) and soft tissue

Procedure:

Calibration: Calibrate the refractometer using a standard of known refractive index (e.g.,

distilled water).

Temperature Control: Ensure the refractometer prisms are at the desired temperature (e.g.,

20 °C) using the water circulator.

Sample Application: Place a few drops of 2-Methyltetrahydropyran onto the lower prism

and close it securely.

Measurement: Look through the eyepiece and adjust the knob to bring the dividing line

between the light and dark fields into sharp focus on the crosshairs.

Reading: Read the refractive index value from the instrument's scale. Perform multiple

readings and average the results.

Determination of Solubility
Solubility is assessed by observing the miscibility of a solute in a solvent, governed by the

principle of "like dissolves like."[5] As a cyclic ether, 2-Methyltetrahydropyran has

intermediate polarity.

Apparatus:

Test tubes

Graduated pipettes or cylinders

Vortex mixer (optional)
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Procedure:

Solvent Selection: Choose a range of solvents with varying polarities (e.g., water, ethanol,

hexane, toluene).

Mixing: In a test tube, combine a measured volume of 2-Methyltetrahydropyran (e.g., 1

mL) with an equal volume of the test solvent.

Observation: Agitate the mixture thoroughly. Observe whether a single, clear, homogeneous

phase forms (miscible) or if two distinct layers remain (immiscible). The formation of a cloudy

emulsion indicates partial solubility.

Categorization: Classify the solubility as miscible, partially soluble, or insoluble for each

solvent tested.

Solute

Test Solvents

Expected Outcome

2-Methyltetrahydropyran
(Intermediate Polarity)

Polar Solvent
(e.g., Water)

 Mix 

Non-Polar Solvent
(e.g., Hexane)

 Mix 

Immiscible or
Partially Soluble Miscible

Click to download full resolution via product page

Logical Diagram of the "Like Dissolves Like" Solubility Principle.
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Relevant Synthetic Pathway: Intramolecular
Williamson Ether Synthesis
2-Methyltetrahydropyran can be synthesized via the intramolecular cyclization of a

haloalcohol, such as 6-chloro-2-hexanol. This reaction is a classic example of the Williamson

ether synthesis.[6]

The process involves two primary steps:

Deprotonation: A strong base, typically sodium hydride (NaH), is used to deprotonate the

hydroxyl group of the haloalcohol, forming a reactive alkoxide intermediate.[6]

Intramolecular Sₙ2 Attack: The newly formed alkoxide then acts as a nucleophile, attacking

the carbon atom bearing the halide in an intramolecular Sₙ2 reaction. This displaces the

halide and closes the ring, forming the tetrahydropyran structure.[6]

The general workflow, from starting material to purified product, is outlined below.
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Start: 6-chloro-2-hexanol
& Sodium Hydride (NaH)

in anhydrous THF

1. Deprotonation (0°C to RT)
Forms Alkoxide Intermediate

2. Intramolecular Cyclization
(Reflux)

Sₙ2 reaction forms the ring

3. Aqueous Workup
(Quench, Extract, Dry)

4. Purification
(Fractional Distillation or

Column Chromatography)

Final Product:
2-Methyltetrahydropyran
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Workflow for the Synthesis of 2-Methyltetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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